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Compound of Interest

Compound Name: Triethylsilanol

Cat. No.: B1199358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for triethylsilanol
(CAS No. 597-52-4), drawing from its Safety Data Sheet (SDS). The information is presented to

be readily accessible and useful for laboratory and drug development settings, with a focus on

quantitative data, handling procedures, and emergency preparedness.

Chemical and Physical Properties
Triethylsilanol is a colorless liquid with the molecular formula C6H16OSi.[1] It is primarily used

as a chemical intermediate in research and industrial applications.[2] The following table

summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Weight 132.28 g/mol [3][4][5]

Appearance Colorless clear liquid [1][3][6]

Physical State Liquid [1][2][6]

Boiling Point 158 °C (lit.) [1][3][4][5][7][8]

86-87 °C / 33 mmHg (lit.) [4][5][7][8]

Density 0.864 g/mL at 25 °C (lit.) [1][4][7][8]

Flash Point 57 °C (135 °F) - closed cup [4][9]

41 °C / 105.8 °F [1]

Water Solubility Insoluble or difficult to mix [1][5][9]

Refractive Index n20/D 1.433 (lit.) [3][4][7][8]

Vapor Density 4.56 [1]

Hazard Identification and Classification
Triethylsilanol is classified as a flammable liquid. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard identification.

Classification Code Description

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][10][11]

The following diagram illustrates the GHS classification and associated precautionary

measures.
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Hazard Identification

Prevention

Response

Storage & Disposal

{GHS02 | Flame}

Signal Word Warning

Hazard Statement H226: Flammable liquid and vapor

P210

Keep away from heat, sparks, open flames.Avoids ignition sources

P233

Keep container tightly closed.Contains vapors

P240

Ground/bond container and receiving equipment.Prevents static discharge

P241

Use explosion-proof electrical equipment.Prevents ignition

P242

Use only non-sparking tools.Prevents sparks

P243

Take precautionary measures against static discharge.
Prevents static buildup

P280

Wear protective gloves/eye protection.

Personal protection

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

In case of contact

P370+P378

In case of fire: Use water spray, foam, carbon dioxide, or dry chemical to extinguish.

In case of fire

P403+P235

Store in a well-ventilated place. Keep cool.

Safe storage

P501

Dispose of contents/container to a licensed waste disposal facility.

Safe disposal
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Exposure Type

Immediate Actions

Medical Attention

Inhalation

Remove to fresh air and keep at rest.

Skin Contact

Wash with plenty of soap and water. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with water for at least 15 minutes. Remove contact lenses if present.

Ingestion

Clean mouth with water. Do not induce vomiting.

Seek medical advice/attention if you feel unwell or if irritation persists.

Protection Type Engineering Controls

Personal Protective Equipment (PPE)

Eye Protection

Chemical goggles. Contact lenses should not be worn.

Hand Protection

Neoprene or nitrile rubber gloves.

Skin and Body Protection

Wear suitable protective clothing.

Respiratory Protection

NIOSH-certified organic vapor (black cartridge) respirator.

Ventilation

Provide local exhaust or general room ventilation.

Safety Facilities

Emergency eye wash fountains and safety showers should be available in the immediate vicinity.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WERCS Studio - Application Error [assets.thermofisher.com]

2. gelest.com [gelest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1199358?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199358?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.gelest.com/wp-content/uploads/product_msds/SIT8332.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chemimpex.com [chemimpex.com]

4. Triethylsilanol 97 597-52-4 [sigmaaldrich.com]

5. TRIETHYLSILANOL | 597-52-4 [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. 597-52-4 CAS MSDS (TRIETHYLSILANOL) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

8. chembk.com [chembk.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. Triethylsilanol | C6H16OSi | CID 69005 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. gestis.dguv.de [gestis.dguv.de]
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Triethylsilanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199358#understanding-triethylsilanol-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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